Cas no 61292-56-6 (1H-Imidazole, 1-[2-[(4-methoxyphenyl)methoxy]phenyl]-)

1H-Imidazole, 1-[2-[(4-methoxyphenyl)methoxy]phenyl]- structure
61292-56-6 structure
Product Name:1H-Imidazole, 1-[2-[(4-methoxyphenyl)methoxy]phenyl]-
CAS No:61292-56-6
MF:C17H16N2O2
MW:280.321144104004
CID:485575
PubChem ID:12509103
Update Time:2025-04-19

1H-Imidazole, 1-[2-[(4-methoxyphenyl)methoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-[2-[(4-methoxyphenyl)methoxy]phenyl]-
    • 1-[2-[(4-methoxyphenyl)methoxy]phenyl]imidazole
    • 1-{2-[(4-Methoxyphenyl)methoxy]phenyl}-1H-imidazole
    • 61292-56-6
    • DTXSID20500815
    • SCHEMBL11701714
    • Inchi: 1S/C17H16N2O2/c1-20-15-8-6-14(7-9-15)12-21-17-5-3-2-4-16(17)19-11-10-18-13-19/h2-11,13H,12H2,1H3
    • InChI Key: CFVFGJZFKOPXJN-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=CC=1)OC)C1=CC=CC=C1N1C=NC=C1

Computed Properties

  • Exact Mass: 280.121177757g/mol
  • Monoisotopic Mass: 280.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 36.3Ų
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